
6-Bromonaphthalen-1-amine: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 6-Bromonaphthalen-1-amine

CAS No.: 591253-73-5

Cat. No.: B1290061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, synthesis, and

spectral data of 6-Bromonaphthalen-1-amine. Due to the limited availability of specific

experimental data for this particular isomer, information from closely related isomers is included

for comparative purposes and is clearly indicated.

Core Chemical Properties
6-Bromonaphthalen-1-amine is a brominated derivative of 1-naphthylamine. Its core chemical

and physical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1290061#bc-rfq
https://www.benchchem.com/product/b1290061/docs?utm_src=pdf-body#6-bromonaphthalen-1-amine-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1290061/docs?utm_src=pdf-body#6-bromonaphthalen-1-amine-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₈BrN

Molecular Weight 222.08 g/mol [1]

Physical Form Solid [1]

Boiling Point 358.0 ± 17.0 °C at 760 mmHg [1]

Melting Point Data not available

Solubility

Data not available for 6-

Bromonaphthalen-1-amine.

However, related compounds

like 1-Bromonaphthalene are

generally soluble in a wide

range of common organic

solvents such as ethanol,

methanol, diethyl ether,

acetone, chloroform, and

benzene.[2]

Storage 4°C, protect from light [1]

Table 1: Core Chemical Properties of 6-Bromonaphthalen-1-amine

Structural and Identification Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah98abf48a?context=bbe
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah98abf48a?context=bbe
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah98abf48a?context=bbe
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_of_1_Bromonaphthalene_in_Organic_Solvents.pdf
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah98abf48a?context=bbe
https://www.benchchem.com/product/b1290061/docs?utm_src=pdf-body#6-bromonaphthalen-1-amine-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

IUPAC Name 6-bromo-1-naphthalenamine [1]

CAS Number 591253-73-5 [1]

InChI

1S/C10H8BrN/c11-8-4-5-9-

7(6-8)2-1-3-10(9)12/h1-

6H,12H2

[1]

InChIKey
JABUKIGLFASZOP-

UHFFFAOYSA-N
[1]

SMILES
C1=CC2=C(C=C1Br)C=CC=C

2N

Table 2: Structural and Identification Data for 6-Bromonaphthalen-1-amine

Spectroscopic Data
Detailed experimental spectral data for 6-Bromonaphthalen-1-amine is not readily available in

the public domain. However, spectral data for the closely related isomer, 8-Bromonaphthalen-1-

amine, can provide valuable insights.

Mass Spectrometry (of 8-Bromonaphthalen-1-amine):

The mass spectrum of a brominated compound is characterized by a distinctive isotopic pattern

for the molecular ion peak (M+ and M+2) due to the presence of the ⁷⁹Br and ⁸¹Br isotopes in

nearly equal natural abundance.[3]

Ion m/z

[M]+ 221

[M+2]+ 223

Major Fragment 115

Table 3: Mass Spectrometry Data for 8-Bromonaphthalen-1-amine[3]
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Infrared (IR) Spectroscopy (of 8-Bromonaphthalen-1-amine):

The IR spectrum of an aromatic amine is characterized by N-H stretching vibrations. Primary

amines typically show two bands in the region of 3200-3500 cm⁻¹.[4] A vapor phase IR

spectrum for 8-Bromonaphthalen-1-amine is available, though specific peak assignments are

not provided in the search results.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While specific ¹H and ¹³C NMR data for 6-Bromonaphthalen-1-amine were not found, data for

other aminonaphthalene derivatives can provide an indication of expected chemical shifts. For

example, in the ¹H NMR spectrum of 1-aminonaphthalene, the aromatic protons typically

appear in the range of 7.0-8.0 ppm, and the amine protons (NH₂) present as a broad singlet.[5]

Experimental Protocols
A specific experimental protocol for the synthesis of 6-Bromonaphthalen-1-amine is not

detailed in the available literature. However, a general approach can be inferred from the

synthesis of its isomers, such as 8-Bromonaphthalen-1-amine.

Synthesis of 8-Bromonaphthalen-1-amine (as a representative protocol):

This synthesis involves the reaction of 8-bromo-1-naphthoic acid with sodium azide, followed

by treatment with aqueous ammonia.[6][7]

Materials:

8-bromo-1-naphthoic acid

Sodium azide

Concentrated sulfuric acid

Chloroform

Aqueous ammonia

Water
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Magnesium sulfate

Petroleum ether (60-80°C)

Procedure:

A stirred suspension of 8-bromo-1-naphthoic acid in concentrated sulfuric acid and

chloroform is heated to 45°C.[6]

Sodium azide is added portion-wise over a 10-minute period, ensuring the effervescence

from the previous addition has subsided before adding the next portion.[6]

The reaction mixture is stirred for 90 minutes at 45°C.[6]

The mixture is then added to water and made alkaline with aqueous ammonia.[6]

The product is extracted with chloroform.[6]

The combined organic extracts are dried over magnesium sulfate and the solvent is

evaporated.[6]

The crude product is purified by recrystallization from petroleum ether to yield pink crystals.

[6][7]

Characterization:

The synthesized compound would be characterized using standard analytical techniques:

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and purity.

Mass Spectrometry: To determine the molecular weight and confirm the presence of bromine

through the isotopic pattern.

Infrared Spectroscopy: To identify the characteristic functional groups, particularly the N-H

stretches of the amine.

Melting Point Analysis: To determine the melting point and assess purity.
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Caption: A generalized workflow for the synthesis and characterization of 6-Bromonaphthalen-
1-amine.

Biological Activity
There is no specific information available in the searched literature regarding the biological

activity or involvement in signaling pathways of 6-Bromonaphthalen-1-amine. However,

various derivatives of aminonaphthalenes have been investigated for a range of biological

activities, including antimicrobial and anticancer properties.[8][9] Further research would be

required to determine the specific biological profile of 6-Bromonaphthalen-1-amine.

Safety Information
Based on data for isomeric compounds, 6-Bromonaphthalen-1-amine should be handled with

care. The following GHS hazard statements are associated with related
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bromonaphthalenamines:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses, and a lab coat), should be observed when handling this compound.

Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Bromonaphthalen-1-amine: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290061/docs#6-bromonaphthalen-1-amine-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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